6-Bromo-3,4-dimethyl-1,3-benzoxazol-2-one
Cat. No. B8480210
M. Wt: 242.07 g/mol
InChI Key: SADOLZOPVNEUNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][N:2]1[C:3](=[O:4])[CH2:5][CH2:6][C:7]1=[O:8].[C:22]([OH:23])(=[O:24])[CH3:25].[CH3:9][n:10]1[c:11](=[O:20])[o:12][c:13]2[c:14]1[c:15]([CH3:19])[cH:16][cH:17][cH:18]2.[OH2:21]>>[Br:1][c:17]1[cH:16][c:15]([CH3:19])[c:14]2[n:10]([CH3:9])[c:11](=[O:20])[o:12][c:13]2[cH:18]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cccc2oc(=O)n(C)c12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(Br)cc2oc(=O)n(C)c12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
